Cas no 919034-52-9 (8-2-(4-benzylpiperidin-1-yl)ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-2-(4-benzylpiperidin-1-yl)ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 919034-52-9
• MF: C₂₃H₂₈N₆O₂
• MW: 420.507424354553
• CID: 5910699
• PubChem ID: 16626107
• Update Time: 2025-07-01

8-2-(4-benzylpiperidin-1-yl)ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-[2-(4-benzylpiperidin-1-yl)ethyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 1,7-dimethyl-8-[2-[4-(phenylmethyl)-1-piperidinyl]ethyl]-
• VU0607551-1
• AKOS000728542
• 919034-52-9
• 1,7-Dimethyl-8-{2-[4-benzylpiperidyl]ethyl}-1,3,5-trihydro-4-imidazolino[1,2-h]purine-2,4-dione
• Z244561418
• F3259-0136
• 8-(2-(4-benzylpiperidin-1-yl)ethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 8-2-(4-benzylpiperidin-1-yl)ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C23H28N6O2/c1-16-15-29-19-20(26(2)23(31)25-21(19)30)24-22(29)28(16)13-12-27-10-8-18(9-11-27)14-17-6-4-3-5-7-17/h3-7,15,18H,8-14H2,1-2H3,(H,25,30,31)
• InChI Key： PFGMUZJPZQLCEE-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CCN3CCC(CC4=CC=CC=C4)CC3)C1=NC1=C2C(=O)NC(=O)N1C

Computed Properties

• Exact Mass: 420.22737416g/mol
• Monoisotopic Mass: 420.22737416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.9Ų

Additional information on 8-2-(4-benzylpiperidin-1-yl)ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

8-2-(4-Benzylpiperidin-1-yl)ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 919034-52-9, known as 8-2-(4-benzylpiperidin-1-yl)ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is a derivative of imidazo[1,2-g]purine dione and exhibits a unique structure that combines a purine-like framework with a substituted piperidine moiety. The imidazo[1,2-g]purine core is a well-known scaffold in drug discovery due to its potential for binding to various biological targets.

Recent studies have highlighted the anti-cancer and anti-inflammatory properties of this compound. Researchers have demonstrated that the imidazo[1,2-g]purine dione framework can modulate key signaling pathways involved in cell proliferation and apoptosis. For instance, the compound has shown promise in inhibiting the activity of kinases such as JAK and STAT, which are critical in cancer progression. Additionally, its ability to suppress pro-inflammatory cytokines like TNF-alpha and IL-6 makes it a potential candidate for treating chronic inflammatory diseases.

The 4-benzylpiperidine substituent attached to the imidazo[1,2-g]purine dione backbone plays a crucial role in enhancing the compound's pharmacokinetic properties. Piperidine derivatives are known for their ability to improve drug solubility and bioavailability. In this case, the benzyl group further stabilizes the molecule by introducing hydrophobic interactions. This structural modification not only enhances the compound's stability but also improves its ability to cross cellular membranes.

One of the most recent breakthroughs involving this compound is its application in targeted therapies for solid tumors. Preclinical studies have shown that 8-2-(4-benzylpiperidin-1-yl)ethyl-imidazo[1,2-g]purine dione can selectively bind to overexpressed receptors on cancer cells while sparing healthy tissues. This selectivity reduces systemic toxicity and enhances therapeutic efficacy. Furthermore, its ability to induce autophagy in cancer cells provides an additional mechanism for tumor regression.

Another area of interest is the compound's potential as an immunomodulatory agent. By targeting specific immune checkpoints and enhancing T-cell activity, this compound has shown potential in boosting anti-tumor immunity. Researchers are currently exploring its combination with other immunotherapies to enhance treatment outcomes.

In terms of synthesis and optimization, chemists have developed efficient routes to synthesize this complex molecule. The use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields. Additionally, stereochemical control has been achieved through careful selection of reagents and reaction conditions.

Despite its promising properties, further research is needed to fully understand its mechanism of action and long-term safety profile. Ongoing clinical trials are evaluating its efficacy in various cancer types and inflammatory conditions.